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Compound of Interest

Bromochlorophenol Blue sodium
Compound Name:

salt

Cat. No.: B008802

An In-depth Technical Guide to
Bromochlorophenol Blue Sodium Salt

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of the materials used in the laboratory is paramount. This guide provides a
detailed overview of the material safety data, physicochemical properties, and practical
applications of Bromochlorophenol Blue sodium salt.

Chemical Identification and Physical Properties

Bromochlorophenol Blue sodium salt is a pH indicator widely used in various analytical and
research applications.[1][2] It is the sodium salt form of Bromochlorophenol Blue.[1]
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Property Value References
CAS Number 102185-52-4 [1][21[3]
Molecular Formula C19H9Br2Cl2NaOsS [1][4]
Molecular Weight 603.04 g/mol [4]

Black or dark green to blue to
Appearance [11[2][4]1[5]
brown to dark grey powder

Solubility Soluble in water and ethanol [1]
Melting Point >250°C [1]
pH Transition Range 3.0 (Yellow) - 4.6 (Blue Violet) [6]
Absorption Maximum (pH 3.0) 433 - 437 nm [6]
Absorption Maximum (pH 4.6) 589 - 592 nm [6]
pKa 6.05 (at 25°C) [1]

Hazard Identification and Safety Information

According to the Occupational Safety and Health Administration (OSHA) Hazard
Communication Standard, Bromochlorophenol Blue sodium salt is not classified as a
hazardous substance or mixture.[7][8] However, it is still crucial to handle it with care in a
laboratory setting.

Potential Health Effects:
» Eye Contact: May cause transient discomfort and slight irritation.[5][9]

o Skin Contact: Not expected to cause significant skin irritation.[5] However, it is good practice
to avoid prolonged or repeated contact.

¢ Ingestion: Not classified as harmful by ingestion, though it may cause gastrointestinal
discomfort.[5]

¢ Inhalation: Not expected to be a respiratory irritant.[5]
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Precautionary Measures:

e Handling: Use in a well-ventilated area and avoid generating dust.[5][10] Wear appropriate
personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[10]

o Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.[5][7][10] Keep
away from incompatible materials such as strong oxidizing agents.[5][8]

GHS Classification

Hazard Class Not classified as hazardous
Signal Word None required
Hazard Statements None required
Precautionary Statements None required

Experimental Protocols and Applications

Bromochlorophenol Blue sodium salt is primarily used as a pH indicator.[1][2][6] Its distinct
color change from yellow to blue-violet in the pH range of 3.0 to 4.6 makes it a valuable tool for
titrations and colorimetric assays.[2][6]

Experimental Workflow: pH Determination using Bromochlorophenol Blue Sodium Salt
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Prepare a dilute solution of
Bromochlorophenol Blue sodium salt
in deionized water.

Add a few drops of the indicator
solution to the test sample.

Observe the color of the solution.

Compare the color to a pH chart
or standard solutions.

Determine the approximate pH
of the sample.

Click to download full resolution via product page

Workflow for pH determination.

Beyond its role as a pH indicator, this compound has found applications in biotechnology and
the pharmaceutical industry. It has been utilized in colorimetric sensor arrays for the detection
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and identification of sugars.[1][6] It has also been used to detect the presence of the avian

influenza virus in amniotic fluid samples.[6]

Logical Relationship: Application in Virus Detection

Bromochlorophenol Blue
sodium salt

y

pH Indicator Properties

Avian Influenza Virus

y
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Colorimetric Detection of Virus
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Application in virus detection.

Toxicological and Ecological Information

Toxicological Summary:

¢ Acute Toxicity: No significant acute toxicological data has been identified.[5] It is not
classified as acutely toxic.[3]

o Carcinogenicity: This substance is not classified as carcinogenic.[3] No component of this
product is identified as a carcinogen by IARC, ACGIH, or NTP.[7]

o Mutagenicity and Teratogenicity: It is not classified as a germ cell mutagen or a reproductive
toxicant.[3]

Ecological Information:

o Aquatic Toxicity: While not classified as hazardous to the aquatic environment, the bromide
ion, which can be introduced into the environment from the dissociation of the salt, can be
toxic to some aquatic life.[3][5]

o Persistence and Degradability: Information on persistence and degradability is not readily
available.

¢ Bioaccumulation: Bioaccumulative potential has not been determined.

Fire and Explosion Hazard Data

o Flammability: The solid material is combustible but propagates flame with difficulty.[5]

o Fire-Fighting Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[7]

o Explosion Hazard: Dust clouds may form an explosive mixture with air.[5][10]

e Hazardous Combustion Products: May include carbon oxides, sulfur oxides, and
halogenated compounds.[10]

Firefighting Safety Protocol
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Fire involving Bromochlorophenol
Blue sodium salt
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Firefighting safety protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Bromochlorophenol Blue sodium salt material safety
data sheet (MSDS) information.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b008802#bromochlorophenol-blue-sodium-salt-
material-safety-data-sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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